Cas no 12390-74-8 (Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]-)
12390-74-8 structure
Product Name:Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]-
CAS No:12390-74-8
MF:C20H16N4O4S4Zr
MW:595.849437713623
CID:207464
PubChem ID:76963338
Update Time:2025-04-19
Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]- Chemical and Physical Properties
Names and Identifiers
-
- Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]-
- 2(1H)-Pyridinethione, 1-hydroxy-, zirconium complex
- 2-Pyridinethiol-1-oxidezirconium
- Zirconium pyrithione
- Zirconium, tetrakis(1-hydroxy-2(1H)-pyridinethionato-O,S)-
- Zirconium, tetrakis(2-pyridinethiol1-oxidato)-
- Zirconium,tetrakis(1-hydroxy-2(1H)-pyridinethionato)- (7CI,8CI)
- 76Y3X55EYX
- 12390-74-8
- Q27266515
- UNII-76Y3X55EYX
- PYRITHIONE ZIRCONIUM
-
- Inchi: 1S/4C5H4NOS.Zr/c4*7-6-4-2-1-3-5(6)8;/h4*1-4H;/q4*-1;+4
- InChI Key: UMUYFYAEJXGBOC-UHFFFAOYSA-N
- SMILES: [Zr+4].S=C1C=CC=CN1[O-].S=C1C=CC=CN1[O-].S=C1C=CC=CN1[O-].S=C1C=CC=CN1[O-]
Computed Properties
- Exact Mass: 593.91
- Monoisotopic Mass: 593.91
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 234A^2
Experimental Properties
- Boiling Point: 253.8°Cat760mmHg
- Flash Point: 107.3°C
Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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